Cas no 2105855-03-4 (7-(furan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine)

• Product Name: 7-(furan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine
• CAS No: 2105855-03-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5830897
• PubChem ID: 165864222
• Update Time: 2025-10-30

7-(furan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(furan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine
• 7-(furan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
• 2105855-03-4
• EN300-1076781

• Inchi： 1S/C11H11NO2/c1-4-12-10(9-2-5-13-7-9)11-8(1)3-6-14-11/h2-3,5-7,10,12H,1,4H2
• InChI Key： GXPGFDREBYNOLW-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C3=COC=C3)C1=2

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 7-(furan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine

7-(Furan-3-yl)-4H,5H,6H,7H-Furo[2,3-c]pyridine: A Comprehensive Overview

The compound 7-(furan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine, with the CAS number 2105855-03-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring fused to a pyridine moiety. The presence of the furan substituent at the 7-position introduces interesting electronic and steric properties that make this compound a valuable subject for research.

Recent studies have highlighted the potential of furo[2,3-c]pyridine derivatives in various applications. For instance, researchers have explored their role in the development of new materials for organic electronics. The conjugated system in this compound allows for efficient charge transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Additionally, the molecule's ability to undergo various chemical transformations has opened up avenues for its use in drug discovery and catalysis.

The synthesis of 7-(furan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine involves a series of carefully designed reactions that exploit the reactivity of furan and pyridine precursors. One common approach is through cyclization reactions using appropriate directing groups to achieve the desired fusion pattern. The optimization of these reactions has been a focal point in recent research efforts to improve yield and purity.

In terms of pharmacological activity, this compound has shown potential as a modulator of certain biological pathways. Studies have demonstrated its ability to interact with specific protein targets, suggesting its role in therapeutic applications. For example, research published in 2023 revealed that this compound exhibits selective inhibition against enzymes involved in inflammatory processes. This finding has sparked interest in its potential use as an anti-inflammatory agent.

The photophysical properties of furo[2,3-c]pyridine derivatives are another area of active investigation. Due to its extended conjugation system and aromaticity, this compound exhibits strong fluorescence under UV light. This property makes it an attractive candidate for applications in sensors and imaging technologies. Recent advancements have focused on enhancing its photostability and quantum yield through structural modifications.

From a materials science perspective, the integration of this compound into polymer matrices has shown promise for creating advanced materials with tailored electronic properties. Its ability to form self-assembled structures at the nanoscale has been leveraged to develop novel materials for energy storage devices such as supercapacitors and batteries.

In conclusion, 7-(furan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions. As our understanding of its properties deepens through ongoing studies and collaborations between chemists and material scientists alike will undoubtedly unlock new possibilities for harnessing its potential in real-world applications.